Cas no 24156-14-7 (Benzoic acid,2-[(phenylmethyl)thio]-5-(trifluoromethyl)-)
24156-14-7 structure
Product Name:Benzoic acid,2-[(phenylmethyl)thio]-5-(trifluoromethyl)-
CAS No:24156-14-7
MF:C15H11F3O2S
MW:312.306853532791
CID:280345
PubChem ID:152668
Update Time:2025-04-19
Benzoic acid,2-[(phenylmethyl)thio]-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[(phenylmethyl)thio]-5-(trifluoromethyl)-
- 2-benzylsulfanyl-5-(trifluoromethyl)benzoic acid
- 2-(Benzylsulfanyl)-5-(trifluoromethyl)benzoic acid
- 2-Benzylthio-5-trifluoromethylbenzoic acid
- BTBA
- SCHEMBL10746094
- 24156-14-7
- JJFQTKHGJJWAJZ-UHFFFAOYSA-N
- AKOS011997388
- Benzoic acid, 2-((phenylmethyl)thio)-5-(trifluoromethyl)-
- 2-((Phenylmethyl)thio)-5-(trifluoromethyl)benzoic acid
- DTXSID80178857
-
- Inchi: 1S/C15H11F3O2S/c16-15(17,18)11-6-7-13(12(8-11)14(19)20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,20)
- InChI Key: JJFQTKHGJJWAJZ-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)C1C=CC(C(F)(F)F)=CC=1C(=O)O
Computed Properties
- Exact Mass: 312.04323
- Monoisotopic Mass: 312.04318525g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.3
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 37.3
Benzoic acid,2-[(phenylmethyl)thio]-5-(trifluoromethyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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